Cas no 453566-15-9 (Methyl 3-bromo-5-cyanobenzoate)
453566-15-9 structure
Product Name:Methyl 3-bromo-5-cyanobenzoate
CAS No:453566-15-9
MF:C9H6BrNO2
MW:240.053441524506
MDL:MFCD16620379
CID:1025642
Update Time:2025-04-20
Methyl 3-bromo-5-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-bromo-5-cyanobenzoate
- 3-BROMO-5-CYANO BENZOIC ACID METHYL ESTER
- AK-78400
- ANW-66266
- CTK8C1329
- KB-256396
- SureCN5224940
- 3-BroMo-5-cyanobenzoic acid Methyl ester
-
- MDL: MFCD16620379
- Inchi: 1S/C9H6BrNO2/c1-13-9(12)7-2-6(5-11)3-8(10)4-7/h2-4H,1H3
- InChI Key: DNNTVDNUUQKALF-UHFFFAOYSA-N
- SMILES: BrC1C=C(C#N)C=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 238.95800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 50.09000
- LogP: 2.10738
Methyl 3-bromo-5-cyanobenzoate Security Information
- Hazard Statement: H302+H312-H315-H319-H331-H335
- HazardClass:6.1
Methyl 3-bromo-5-cyanobenzoate Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 3-bromo-5-cyanobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154851-10g |
Methyl 3-bromo-5-cyanobenzoate |
453566-15-9 | 95+% | 10g |
$850 | 2021-06-17 | |
| TRC | M297063-50mg |
Methyl 3-Bromo-5-cyanobenzoate |
453566-15-9 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M297063-100mg |
Methyl 3-Bromo-5-cyanobenzoate |
453566-15-9 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M297063-500mg |
Methyl 3-Bromo-5-cyanobenzoate |
453566-15-9 | 500mg |
$ 365.00 | 2022-06-04 | ||
| Alichem | A015023429-1g |
Methyl 3-bromo-5-cyanobenzoate |
453566-15-9 | 97% | 1g |
$1534.70 | 2023-09-01 | |
| Apollo Scientific | OR321015-250mg |
3-Bromo-5-cyanobenzoic acid methyl ester |
453566-15-9 | 97% | 250mg |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR321015-1g |
3-Bromo-5-cyanobenzoic acid methyl ester |
453566-15-9 | 97% | 1g |
£26.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M99740-250mg |
Methyl 3-bromo-5-cyanobenzoate |
453566-15-9 | 250mg |
¥469.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M99740-1g |
Methyl 3-bromo-5-cyanobenzoate |
453566-15-9 | 1g |
¥1199.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M99740-5g |
Methyl 3-bromo-5-cyanobenzoate |
453566-15-9 | 5g |
¥4489.0 | 2021-09-08 |
Methyl 3-bromo-5-cyanobenzoate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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